Cas no 1806320-73-9 (Methyl 7-fluorobenzoxazole-2-carboxylate)

• Product Name: Methyl 7-fluorobenzoxazole-2-carboxylate
• CAS No: 1806320-73-9
• MF: C₉H₆FNO₃
• MW: 195.147245883942
• MDL: MFCD26517675
• CID: 4818457
• PubChem ID: 59536124
• Update Time: 2025-10-24

Methyl 7-fluorobenzoxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-fluoro-1,3-benzoxazole-2-carboxylate
• Methyl 7-fluorobenzo[d]oxazole-2-carboxylate
• methyl 7-fluorobenzoxazole-2-carboxylate
• Methyl 7-fluorobenzoxazole-2-carboxylate

• MDL： MFCD26517675
• Inchi： 1S/C9H6FNO3/c1-13-9(12)8-11-6-4-2-3-5(10)7(6)14-8/h2-4H,1H3
• InChI Key： HSOINGQDDBUJMZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1OC(C(=O)OC)=N2

Computed Properties

• Exact Mass: 195.03317122g/mol
• Monoisotopic Mass: 195.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on Methyl 7-fluorobenzoxazole-2-carboxylate

Comprehensive Overview of Methyl 7-fluorobenzoxazole-2-carboxylate (CAS No. 1806320-73-9)

Methyl 7-fluorobenzoxazole-2-carboxylate (CAS No. 1806320-73-9) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoxazole derivative is characterized by its unique molecular structure, which combines a fluorine atom at the 7-position and a methyl ester group at the 2-position. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and enzyme inhibitors.

The growing interest in fluorinated compounds like Methyl 7-fluorobenzoxazole-2-carboxylate stems from their enhanced metabolic stability and bioavailability, which are critical factors in drug design. Researchers are increasingly exploring its potential in medicinal chemistry, especially in the context of targeted therapies for diseases such as cancer and infectious diseases. Its CAS number 1806320-73-9 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

In addition to its pharmaceutical applications, Methyl 7-fluorobenzoxazole-2-carboxylate is also studied for its role in material science. The incorporation of fluorine atoms into organic frameworks often imparts desirable properties such as thermal stability and resistance to degradation. This makes the compound a candidate for developing advanced polymeric materials and electronic components, aligning with the global push toward sustainable and high-performance materials.

One of the most frequently asked questions about Methyl 7-fluorobenzoxazole-2-carboxylate is its synthetic route. The compound is typically prepared through multi-step organic reactions, including cyclization and esterification processes. Researchers often optimize these methods to improve yield and purity, which are essential for large-scale production. The CAS registry number 1806320-73-9 serves as a key identifier for tracking these synthetic protocols in academic and industrial settings.

Another hot topic surrounding this compound is its environmental impact. As with many fluorinated organic compounds, there is ongoing research into its biodegradability and potential ecological effects. Regulatory agencies and environmental scientists are keen to understand its persistence in ecosystems, which is crucial for ensuring sustainable use in industrial applications.

The versatility of Methyl 7-fluorobenzoxazole-2-carboxylate is further highlighted by its role in catalysis. Recent studies have explored its use as a ligand or precursor in catalytic systems, particularly in cross-coupling reactions, which are fundamental to constructing complex molecular architectures. This aligns with the broader trend in green chemistry, where efficiency and selectivity are prioritized.

From a commercial perspective, the demand for Methyl 7-fluorobenzoxazole-2-carboxylate is driven by its applications in high-value industries. Suppliers and manufacturers often list its CAS No. 1806320-73-9 in catalogs to cater to researchers and corporations seeking reliable sources. Quality control, including HPLC purity and spectroscopic characterization, is a critical aspect of its marketability.

In summary, Methyl 7-fluorobenzoxazole-2-carboxylate (CAS No. 1806320-73-9) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and catalysis. Its unique structural attributes and functional groups make it a subject of ongoing research, particularly in areas addressing global challenges such as drug resistance and sustainable material development. As scientific inquiry advances, this compound is likely to remain a focal point in innovative chemical solutions.